Cas no 90-25-5 (Benzene,1-chloro-3,5-dimethoxy-2-nitro-)

• Product Name: Benzene,1-chloro-3,5-dimethoxy-2-nitro-
• CAS No: 90-25-5
• MF: C₈H₈ClNO₄
• MW: 217.606421470642
• CID: 814460
• PubChem ID: 66655
• Update Time: 2025-04-19

Benzene,1-chloro-3,5-dimethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-3,5-dimethoxy-2-nitro-
• 1-chloro-3,5-dimethoxy-2-nitrobenzene
• 2-Methyl indole
• EINECS 201-979-9
• DTXSID8059005
• NS00039356
• Benzene, 1-chloro-3,5-dimethoxy-2-nitro-
• FT-0613058
• C6EDU2ZX67
• AKOS015849936
• SCHEMBL364793
• 90-25-5

• MDL： MFCD16660997
• Inchi： 1S/C8H8ClNO4/c1-13-5-3-6(9)8(10(11)12)7(4-5)14-2/h3-4H,1-2H3
• InChI Key： VHLPIOGWYXZJJT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 217.014
• Monoisotopic Mass: 217.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.349
• Melting Point: 158.5 deg C
• Boiling Point: 352.2°C at 760 mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.545